Cas no 1206991-62-9 (2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide)

• Product Name: 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• CAS No: 1206991-62-9
• MF: C₂₁H₂₂FN₃OS
• MW: 383.482286930084
• CID: 5445417
• PubChem ID: 49672232
• Update Time: 2025-07-19

2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• F2964-2922
• 1206991-62-9
• 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• AKOS024477781
• 2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
• 2-[1-(4-fluorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• 2-[[1-(4-Fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-N-(1-methylethyl)acetamide

• Inchi： 1S/C21H22FN3OS/c1-14(2)24-20(26)13-27-21-23-12-19(16-6-4-15(3)5-7-16)25(21)18-10-8-17(22)9-11-18/h4-12,14H,13H2,1-3H3,(H,24,26)
• InChI Key： UTJAJPVAUJEGOI-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 383.14676167g/mol
• Monoisotopic Mass: 383.14676167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.41±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

Professional Introduction to Compound with CAS No 1206991-62-9 and Product Name: 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

The compound identified by the CAS number 1206991-62-9 and the product name 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly its imidazole core and sulfanyl substituent, make it a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of imidazole derivatives in the development of novel pharmaceutical agents. Imidazole scaffolds are known for their versatility and ability to interact with biological targets, making them valuable in the design of drugs targeting a wide range of diseases. The presence of a 4-fluorophenyl group at the 1-position of the imidazole ring enhances the electronic properties of the molecule, potentially influencing its binding affinity and selectivity. Additionally, the 4-methylphenyl group at the 5-position introduces steric hindrance, which can be crucial for optimizing pharmacokinetic properties.

The sulfanyl group attached to the imidazole ring is another key feature that contributes to the compound's unique chemical profile. Sulfanyl groups are known to participate in various interactions with biological targets, including hydrogen bonding and hydrophobic interactions. These interactions can significantly influence the compound's efficacy and selectivity. Furthermore, the N-(propan-2-yl)acetamide moiety at the other end of the molecule adds another layer of complexity, potentially affecting solubility and metabolic stability.

In terms of pharmaceutical applications, this compound has shown promise in preclinical studies as a potential lead for further drug development. Its structural features suggest that it may interact with enzymes or receptors involved in various disease pathways. For instance, imidazole derivatives have been explored for their potential in treating neurological disorders, cancer, and infectious diseases. The specific combination of substituents in this compound may enhance its binding affinity to target proteins, making it a valuable tool for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how this compound might interact with biological targets. These studies suggest that the 4-fluorophenyl and 4-methylphenyl groups play critical roles in binding to target proteins, while the sulfanyl group contributes to additional interactions. The N-(propan-2-yl)acetamide moiety may also influence binding by modulating solubility and pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the imidazole core and introduce the various substituents. These synthetic strategies are essential for producing compounds with high structural fidelity, which is crucial for pharmaceutical applications.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are typically conducted to evaluate their pharmacological properties. These studies provide valuable insights into how the compound behaves in a biological system and help identify potential side effects or toxicities.

The development of novel pharmaceutical agents is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The compound described here exemplifies how interdisciplinary research can lead to significant advancements in drug discovery. By combining structural optimization with computational modeling, researchers can identify promising candidates more efficiently than ever before.

In conclusion, the compound with CAS number 1206991-62-9 and product name 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide represents a promising advancement in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it a valuable candidate for further investigation. As research continues in this area, we can expect to see more innovative approaches being developed to address various therapeutic challenges.